Cas no 139146-72-8 (6-amino-1-benzyl-5-(2-methylpropyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-amino-1-benzyl-5-(2-methylpropyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 139146-72-8
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 842945
• PubChem ID: 2386080
• Update Time: 2025-06-19

6-amino-1-benzyl-5-(2-methylpropyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-AMINO-1-BENZYL-5-ISOBUTYLAMINO-1H-PYRIMIDINE-2,4-DIONE
• 6-amino-1-benzyl-5-[(2-methylpropyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-AMINO-1-BENZYL-5-[(2-METHYLPROPYL)AMINO]-3H-PYRIMIDINE-2,4-DIONE
• 6-Amino-1-benzyl-5-(isobutylamino)pyrimidine-2,4(1H,3H)-dione
• SCHEMBL9300858
• AKOS000115974
• CS-0219025
• J-518206
• 6-amino-1-benzyl-5-(2-methylpropylamino)pyrimidine-2,4-dione
• SB59434
• EN300-02871
• G31453
• Z55848805
• 139146-72-8
• 6-amino-1-benzyl-5-(2-methylpropyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione

• MDL： MFCD03965283
• Inchi： 1S/C15H20N4O2/c1-10(2)8-17-12-13(16)19(15(21)18-14(12)20)9-11-6-4-3-5-7-11/h3-7,10,17H,8-9,16H2,1-2H3,(H,18,20,21)
• InChI Key： ZGUPZDIHCLAZJB-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N(C(N1)=O)CC1C=CC=CC=1)NCC(C)C

Computed Properties

• Exact Mass: 288.1588
• Monoisotopic Mass: 288.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.46

Additional information on 6-amino-1-benzyl-5-(2-methylpropyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-amino-1-benzyl-5-(2-methylpropyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 139146-72-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-amino-1-benzyl-5-(2-methylpropyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione, identified by its CAS number 139146-72-8, represents a structurally intriguing compound with significant potential in the realms of chemical biology and medicinal chemistry. This tetrahydropyrimidine derivative combines a benzyl substituent at the 1-position with two amino groups at the 6- and 5-positions, further modified by a 2-methylpropyl group at the 5-position. Such a molecular architecture has garnered attention due to its versatility in serving as a scaffold for the development of novel bioactive molecules.

The compound's unique structural features position it as a promising candidate for further exploration in drug discovery. The presence of multiple nitrogen-rich functionalities not only enhances its solubility and reactivity but also suggests potential interactions with biological targets such as enzymes and receptors. Recent advancements in computational chemistry have enabled more precise modeling of how such molecules might interact with protein targets, providing insights into their binding affinities and mechanisms of action.

In the context of modern medicinal chemistry, the synthesis of 6-amino-1-benzyl-5-(2-methylpropyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione has been optimized to improve yield and scalability. Modern synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These innovations not only reduce production costs but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The tetrahydropyrimidine core is a well-established pharmacophore in kinase inhibitors due to its ability to mimic ATP binding pockets. Studies have shown that derivatives of this core can exhibit potent inhibitory activity against various kinases, including those implicated in cancer and inflammatory diseases.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing kinase inhibitors. By systematically modifying substituents such as the benzyl group and the 2-methylpropyl group on 6-amino-1-benzyl-5-(2-methylpropyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione, researchers have identified analogs with enhanced selectivity and reduced toxicity. These findings underscore the compound's utility as a starting point for developing next-generation kinase inhibitors.

The compound's versatility extends beyond kinase inhibition. Its structural motif has been explored in the development of antimicrobial agents. Emerging evidence suggests that certain tetrahydropyrimidine derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This opens up new avenues for combating antibiotic-resistant strains of bacteria, a pressing global health challenge.

In addition to its pharmaceutical applications, 6-amino-1-benzyl-5-(2-methylpropyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes exhibit unique catalytic properties that could be exploited in organic synthesis or industrial processes.

The synthesis of this compound also provides an excellent case study for demonstrating green chemistry principles. By employing solvent-free reactions and biocatalytic methods where possible, chemists have been able to reduce the environmental impact of producing 6-amino-1-benzyl-5-(2-methylpropyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione. Such approaches not only enhance sustainability but also improve process efficiency.

Another area where this compound has found utility is in chemical biology research. Its ability to modulate biological pathways makes it a valuable tool for studying enzyme function and cellular processes. Researchers have used derivatives of this molecule to probe signaling pathways involved in cancer progression or neurodegenerative diseases. These studies provide critical insights into disease mechanisms and may lead to novel therapeutic strategies.

The future prospects for 6-amino-1-benzyl-5-(2-methylpropyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione are vast and multifaceted. Continued research into its pharmacological properties will likely uncover new therapeutic applications beyond its current scope. Advances in drug delivery systems may also enhance its efficacy by improving bioavailability or targeting specificity.

In conclusion,6-amino-1-benzyl-5-(2-methylpropyl)amino-1,2,3，